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Compound of Interest

Compound Name: 4-Pentenamide, N,N-diethyl-

Cat. No.: B15393982 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Pentenamide, N,N-diethyl-, a
chemical compound identified in recent advanced organic synthesis methodologies. This

document details its chemical properties, synthesis, and characterization based on available

scientific literature.

Chemical Identity and Properties
4-Pentenamide, N,N-diethyl-, with the CAS number 67449-88-1, is a tertiary amide containing

a terminal alkene functional group. Its chemical structure and properties are summarized

below.
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Property Value Source

IUPAC Name N,N-diethylpent-4-enamide PubChem[1]

Molecular Formula C₉H₁₇NO PubChem[1]

Molecular Weight 155.24 g/mol PubChem[1]

Canonical SMILES CCN(CC)C(=O)CCC=C PubChem[1]

InChI Key
JTZITRRFSODFDF-

UHFFFAOYSA-N
PubChem[1]

Topological Polar Surface Area 20.3 Å² PubChem[1]

Complexity 128 PubChem[1]

Synthesis and Experimental Protocol
The synthesis of 4-Pentenamide, N,N-diethyl- has been described in the context of palladium-

catalyzed aerobic oxidative functionalization of alkenes. The following protocol is based on the

general procedures outlined in the referenced literature.

General Synthesis of N,N-disubstituted Pentenamides
A general method for the synthesis of N,N-disubstituted pentenamides involves the amidation

of a corresponding carboxylic acid or its activated derivative. While a specific detailed protocol

for 4-Pentenamide, N,N-diethyl- was not found in the immediate search results, a

representative procedure for the synthesis of similar amides can be inferred.

Experimental Workflow for Amide Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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